Cas no 2228648-40-4 (2-(1-bromo-2-methylpropan-2-yl)-4-fluoropyridine)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-4-fluoropyridine
• CAS No: 2228648-40-4
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6274246
• PubChem ID: 165692243
• Update Time: 2025-06-30

2-(1-bromo-2-methylpropan-2-yl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-4-fluoropyridine
• 2228648-40-4
• EN300-1919452

• Inchi： 1S/C9H11BrFN/c1-9(2,6-10)8-5-7(11)3-4-12-8/h3-5H,6H2,1-2H3
• InChI Key： BCMYBSGDLOIOOG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C=CN=1)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-4-fluoropyridine

2-(1-Bromo-2-Methylpropan-2-yl)-4-Fluoropyridine: A Comprehensive Overview

2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine (CAS No. 2228648-40-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine consists of a pyridine ring substituted with a 1-bromo-2-methylpropan-2-yl group at the 2-position and a fluorine atom at the 4-position. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

In terms of chemical synthesis, several methods have been reported for the preparation of 2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine. One common approach involves the reaction of 4-fluoropyridine with 1-bromo-2-methylpropane in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of this synthesis, reducing environmental impact and improving overall process economics.

The biological activity of 2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine has been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. For instance, it has been found to effectively inhibit certain kinases involved in cancer signaling pathways, making it a potential lead compound for anticancer drug development. Additionally, its ability to modulate specific receptors in the central nervous system (CNS) has led to investigations into its use as a therapeutic agent for neurological disorders.

Recent studies have also explored the potential of 2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine as a scaffold for drug discovery. Researchers have utilized this compound as a starting point to design and synthesize a series of derivatives with enhanced biological activity and improved pharmacokinetic properties. These efforts have resulted in the identification of several promising candidates that are currently undergoing preclinical evaluation for various therapeutic applications.

The safety profile of 2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine is another important aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is focused on optimizing its safety profile through structural modifications and formulation strategies.

In conclusion, 2-(1-Bromo-2-methylpropan-2-yl)-4-fluoropyridine (CAS No. 2228648-40-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and safety profile, make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the advancement of healthcare and medicine.